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Compound of Interest

Compound Name: Lead(ll) perchlorate trihydrate

Cat. No.: B1593016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of lead(ll) perchlorate trihydrate, Pb(ClOa4)2-3H20. The information is intended for
professionals in research and development who may handle this compound. All data is
presented to facilitate easy reference and comparison, with detailed methodologies for key

experimental determinations.

Core Physicochemical Properties

Lead(ll) perchlorate trihydrate is a white to light beige crystalline solid.[1][2] It is odorless and
highly hygroscopic, meaning it readily absorbs moisture from the air.[1][2] This compound is
notable for its high solubility in water and alcohol.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of lead(ll) perchlorate

trihydrate.
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Property Value Citations
Molecular Formula Pb(ClOa4)2:3H20 [3114]
Molecular Weight 460.14 g/mol [4]

Melting Point 83-100 °C/ 181.4-212 °F [11[2][5][6]
Density 2.6 g/cm3 [2][5]
Solubility in Water 256.2 g/100 mL (at 25 °C) [5]

3.0 - 5.0 (5% aqueous solution

pH at 25 °C) [11[7]
Vapor Pressure 0.36 Torr [5]

Synthesis and Reactions

Lead(ll) perchlorate trihydrate is a strong oxidizing agent and can be synthesized through
several pathways.[4] Its reactivity is a key consideration for its handling and application.

Synthesis Pathway

The most common laboratory synthesis involves the reaction of a lead(ll) salt, such as lead(ll)
oxide, lead(ll) carbonate, or lead(ll) nitrate, with perchloric acid.[5] The resulting solution is then
carefully heated to remove excess acid and crystallize the trihydrate.[5]
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Caption: Synthesis of Lead(ll) Perchlorate Trihydrate.
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Thermal Decomposition

Upon heating, lead(ll) perchlorate trihydrate undergoes decomposition. The trihydrate melts
at approximately 83 °C.[5] Further heating of the anhydrous salt to 250 °C results in
decomposition into lead(ll) chloride and a mixture of lead oxides.[5] As a strong oxidizer, its
thermal decomposition can release oxygen, which may intensify fires.[1]
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Caption: Thermal Decomposition Pathway.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of lead(ll)
perchlorate trihydrate are based on standard analytical chemistry techniques.

Determination of pH

The pH of a 5% aqueous solution is determined using a calibrated pH meter at a controlled
temperature of 25 °C.[1][7]
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o Preparation of Solution: A 5% (w/v) solution is prepared by dissolving 5 grams of lead(ll)
perchlorate trihydrate in 100 mL of deionized water.

o Calibration: A pH meter is calibrated using standard buffer solutions of known pH (e.g., pH
4.0, 7.0, and 10.0).

o Measurement: The calibrated electrode is immersed in the prepared solution, and the pH
reading is recorded once it stabilizes.

Solubility Determination

The high solubility of lead(ll) perchlorate trihydrate can be quantitatively determined by
preparing a saturated solution and measuring the concentration of dissolved lead(ll) ions.

o Preparation of Saturated Solution: Excess lead(ll) perchlorate trihydrate is added to a
known volume of deionized water at 25 °C. The mixture is stirred for an extended period to
ensure equilibrium is reached.

o Separation: The undissolved solid is removed by filtration or centrifugation.

e Analysis: The concentration of lead(ll) ions in the clear supernatant is determined using
techniques such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-
mass spectrometry (ICP-MS). The solubility is then expressed in grams per 100 mL.

Safety and Handling

Lead(ll) perchlorate trihydrate is a hazardous substance with multiple associated risks.
o Oxidizer: It may intensify fire and can cause fire upon contact with combustible materials.[1]

o Toxicity: It is harmful if swallowed or inhaled.[1] It is classified as a substance that may cause
cancer, damage the unborn child, and is suspected of damaging fertility.[1] Prolonged or
repeated exposure may cause damage to organs.[1]

e Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[1]

Due to these hazards, strict safety protocols must be followed when handling this compound.
This includes the use of personal protective equipment (PPE) such as gloves, safety goggles,
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and a lab coat.[8] All work should be conducted in a well-ventilated area or under a chemical
fume hood.[1] It should be stored away from combustible materials, strong reducing agents,
and finely powdered metals.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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